Cas no 1894860-96-8 (tert-butyl N-5-(1-aminocyclopropyl)-2-bromophenylcarbamate)

• Product Name: tert-butyl N-5-(1-aminocyclopropyl)-2-bromophenylcarbamate
• CAS No: 1894860-96-8
• MF: C₁₄H₁₉BrN₂O₂
• MW: 327.216862916946
• CID: 5939877
• PubChem ID: 117112426
• Update Time: 2025-08-05

tert-butyl N-5-(1-aminocyclopropyl)-2-bromophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-aminocyclopropyl)-2-bromophenylcarbamate
• tert-butyl N-[5-(1-aminocyclopropyl)-2-bromophenyl]carbamate
• 1894860-96-8
• EN300-1890054

• Inchi： 1S/C14H19BrN2O2/c1-13(2,3)19-12(18)17-11-8-9(4-5-10(11)15)14(16)6-7-14/h4-5,8H,6-7,16H2,1-3H3,(H,17,18)
• InChI Key： VKBWHHVWBUAGNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)C1(CC1)N

Computed Properties

• Exact Mass: 326.06299g/mol
• Monoisotopic Mass: 326.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-5-(1-aminocyclopropyl)-2-bromophenylcarbamate

tert-butyl N-5-(1-aminocyclopropyl)-2-bromophenylcarbamate: A Comprehensive Overview

The compound with CAS No. 1894860-96-8, commonly referred to as tert-butyl N-5-(1-aminocyclopropyl)-2-bromophenylcarbamate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a bromophenyl moiety with an aminocyclopropyl substituent. The combination of these structural elements makes it a versatile compound with intriguing properties.

Recent studies have highlighted the importance of tert-butyl N-5-(1-aminocyclopropyl)-2-bromophenylcarbamate in the field of medicinal chemistry. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. For instance, researchers have demonstrated that this compound can serve as an intermediate in the preparation of novel anti-inflammatory agents. The presence of the bromine atom in the phenyl ring facilitates various substitution reactions, making it a valuable building block in organic synthesis.

One of the most notable features of tert-butyl N-5-(1-aminocyclopropyl)-2-bromophenylcarbamate is its stability under various reaction conditions. This stability is attributed to the electron-donating nature of the tert-butyl group, which helps to delocalize the electron density and reduce reactivity. Additionally, the cyclopropyl ring introduces strain into the molecule, which can be harnessed to induce specific reactivity patterns in subsequent reactions.

In terms of synthesis, tert-butyl N-5-(1-aminocyclopropyl)-2-bromophenylcarbamate can be prepared through a multi-step process involving nucleophilic substitution and carbamate formation. The starting material typically involves bromobenzene derivatives, which are subjected to substitution reactions with appropriate amino groups. The introduction of the tert-butyl group is achieved through esterification or alkylation steps, depending on the desired outcome.

The application of tert-butyl N-5-(1-aminocyclopropyl)-2-bromophenylcarbamate extends beyond medicinal chemistry. It has also found utility in materials science, particularly in the development of advanced polymers and coatings. The bromine atom in the structure can act as a site for further functionalization, enabling the creation of materials with tailored properties such as improved adhesion or resistance to environmental factors.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-5-(1-aminocyclopropyl)-2-bromophenylcarbamate is crucial for assessing its potential impact on ecosystems. Recent research has shown that this compound undergoes hydrolytic degradation under specific conditions, leading to the formation of less complex byproducts. This information is vital for ensuring sustainable practices in its production and use.

In conclusion, tert-butyl N-5-(1-aminocyclopropyl)-2-bromophenylcarbamate (CAS No. 1894860-96-8) is a multifaceted compound with promising applications across various scientific domains. Its unique structure and reactivity make it an invaluable tool in organic synthesis, while its stability and functionalizable properties contribute to its versatility. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.